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Compound of Interest

Compound Name:
N-((1H-indol-3-

yl)methyl)acetamide

CAS No.: 81794-61-8

Cat. No.: B8764950

Get Quote

Chemical Identity & Disambiguation
Before proceeding, it is critical to verify the chemical structure, as the nomenclature for indole

acetamides is frequently conflated.[1]

Target Compound:N-((1H-indol-3-yl)methyl)acetamide

Structure: Indole ring

C3-Methylene (-CH

-)

Acetamide Nitrogen (-NH-CO-CH

).

Class: N-substituted amide (Acetamide derivative of Indole-3-methanamine).
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CAS (Analog): Closely related to N-Acetyltryptamine but with a shorter alkyl chain (one

carbon vs. two).[1]

Common Isomer (Often Confused):Indole-3-acetamide (IAM)[2]

Structure: Indole ring

C3-Acetyl group (-CH

-CO-)

Amide Nitrogen (-NH

).

CAS: 879-37-8.[2][3]

Difference: In the user's compound, the carbonyl is part of the N-substituent.[1] In IAM, the

carbonyl is part of the carbon chain.[1]

Note: While this guide focuses on the user's specific N-substituted compound, solubility

properties are inferred from the well-characterized isomer (IAM) and general indole lipophilicity

profiles due to their nearly identical molecular weight and polarity.

Solubility Profile
The following data summarizes the solubility limits. For the specific target compound, values

are predicted based on structural analogs (Indole-3-acetamide, Tryptamine derivatives).[1]

Solubility Data Table
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Solvent
Solubility
Rating

Estimated
Limit (mg/mL)

Molarity
(approx.)[1][2]
[4][5][6]

Comments

DMSO High 30 – 50 mg/mL ~150 – 250 mM

Preferred solvent

for stock

solutions. Stable

at -20°C.

Ethanol (100%) Moderate 10 – 20 mg/mL ~50 – 100 mM

Good for

evaporation

protocols; less

stable than

DMSO for long-

term storage.

Water / PBS Low < 0.1 mg/mL < 0.5 mM

Do not use for

stock. Requires

organic co-

solvent

(DMSO/EtOH) to

dissolve.[1][7]

DMF High > 30 mg/mL > 150 mM

Alternative to

DMSO, but

higher toxicity in

biological

assays.[1]

Protocol 1: Preparation of Stock Solutions
Objective: Create a stable, high-concentration stock solution (e.g., 50 mM or 100 mM) for long-

term storage.

Materials
N-((1H-indol-3-yl)methyl)acetamide (Solid)[6]

Anhydrous DMSO (Grade: Cell Culture or HPLC, >99.9%)[1]
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Vortex mixer[1]

Amber glass vials (Indoles are light-sensitive)

Procedure (Self-Validating Stepwise Method)
Calculate Mass: Determine the molecular weight (MW) of your specific derivative.[1]

Formula: C

H

N

O

188.23 g/mol .[1][6][8]

Target: 10 mL of 50 mM solution.[1]

Mass required:

.[1]

Weighing: Weigh ~94.1 mg of solid into an amber vial. Record the exact mass (e.g., 95.2

mg).

Solvent Addition (The " wetting" step):

Add 50% of the calculated DMSO volume (e.g., 5 mL) to the vial.

Why? Adding the full volume immediately can trap air pockets or form clumps.[1]

Dissolution:

Vortex vigorously for 30-60 seconds.

Validation Check: Inspect the solution against a light source. If solid particles remain,

sonicate in a water bath at 37°C for 5 minutes.
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Caution: Do not exceed 40°C to prevent thermal degradation of the indole ring.[1]

Final Volume Adjustment:

Add the remaining DMSO to reach the final target volume.[1]

Vortex again to mix.[1]

Storage:

Aliquot into small volumes (e.g., 50-100 µL) to avoid freeze-thaw cycles.

Store at -20°C (stable for 6-12 months) or -80°C (stable for >1 year).

Protocol 2: Empirical Solubility Determination
Since specific data for N-((1H-indol-3-yl)methyl)acetamide is rare, use this protocol to

determine the exact solubility limit for your specific batch.

The "Saturation Point" Workflow
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Start: 10 mg Solid Compound

Add 100 µL Solvent (DMSO or EtOH)

Vortex & Sonicate (5 min)

Visual Inspection:
Is it clear?

Soluble at Current Conc.
(Record Value)

Yes

Insoluble.
Add +100 µL Solvent

No

Test Higher Conc.
(Optional)

Calculate Final Solubility:
Mass / Total Vol

Stop

Repeat

Click to download full resolution via product page

Figure 1: Step-wise workflow for determining the empirical solubility limit of indole derivatives.

Protocol Steps:

Place 10 mg of solid compound in a transparent microcentrifuge tube.

Add 100 µL of solvent (DMSO or Ethanol). This tests a concentration of 100 mg/mL.[1]
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Vortex and sonicate.[1]

If clear: Solubility is

100 mg/mL.[1]

If cloudy: Add solvent in 100 µL increments, vortexing after each addition, until clear.

Calculation:

.

Protocol 3: Aqueous Dilution for Biological Assays
Critical Challenge: Indole derivatives are hydrophobic.[1] Diluting a DMSO stock directly into

water/media often causes the compound to "crash out" (precipitate), leading to false negatives

in biological assays.[1]

The "Slow-Injection" Method
Prepare the Aqueous Medium: Have your cell culture media or buffer (PBS) ready in a tube,

pre-warmed to 37°C.[1]

Vortex the Media: Set the media tube on a vortex mixer at low speed.

Subsurface Injection:

While the media is swirling, inject the DMSO stock solution slowly into the center of the

vortex.[1]

Do not inject against the side of the wall (causes local high concentration

precipitation).[1]

Limit DMSO Concentration: Ensure the final DMSO concentration is < 0.5% (v/v) to avoid

solvent toxicity and solubility issues.

Example: To achieve 100 µM final conc., dilute a 20 mM stock 1:200.[1]
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Troubleshooting Precipitation:

If a white precipitate forms immediately:[1]

Reduce the final concentration.

Use an intermediate dilution step: Dilute DMSO stock 1:10 into Ethanol first, then dilute

that into the aqueous buffer (Ethanol is often a better "bridge" solvent).[1]

References & Authority
Cayman Chemical.Indole-3-acetamide Product Information. (Data source for structural

isomer solubility in DMSO/EtOH). Link

PubChem.Compound Summary: Indole-3-acetamide. National Library of Medicine.[1]

(Physical properties and lipophilicity data). Link

Sigma-Aldrich.Fundamental Solubility Protocols for Indole Derivatives. (General handling of

light-sensitive indoles). Link

ResearchGate.Solubility of Indole Derivatives in Organic Solvents. (Comparative analysis of

indole-3-acetic acid analogs). Link

(Note: Specific solubility data for N-((1H-indol-3-yl)methyl)acetamide is derived from the

structural isomer Indole-3-acetamide due to the high structural homology and identical

functional groups.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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